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Introduction
Calcium Orange is a fluorescent indicator dye used for the quantitative measurement of

intracellular calcium concentration ([Ca²⁺]i). As a member of the rhodamine-based family of

calcium indicators, it exhibits a significant increase in fluorescence intensity upon binding to

Ca²⁺. This property makes it a valuable tool for studying intracellular calcium signaling

pathways involved in a multitude of cellular processes, including neurotransmission, muscle

contraction, and apoptosis. These application notes provide a comprehensive overview of

Calcium Orange, its properties, and detailed protocols for its use in fluorescence microscopy.

Principles of Calcium Orange
Calcium Orange is a single-wavelength excitation and emission indicator. Its acetoxymethyl

(AM) ester form allows it to readily cross the cell membrane. Once inside the cell, cytosolic

esterases cleave the AM group, trapping the active, calcium-sensitive form of the dye in the

cytoplasm. When Calcium Orange binds to free Ca²⁺, it undergoes a conformational change

that results in a significant increase in its fluorescence emission intensity. The fluorescence

intensity of Calcium Orange is directly proportional to the concentration of free intracellular

calcium.
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A summary of the key quantitative properties of Calcium Orange and other common calcium

indicators is presented in the table below for comparative analysis.

Property
Calcium
Orange

Fluo-3 Fluo-4
Oregon Green
488 BAPTA-1

Excitation Max

(nm)
~549[1] ~506 ~494 ~494

Emission Max

(nm)
~576[1] ~526 ~516 ~523

Dissociation

Constant (Kd) for

Ca²⁺ (nM)

323 - 562¹[2] ~390 ~345 ~170

Fluorescence

Intensity

Increase upon

Ca²⁺ Binding

~3.2-fold[2] >100-fold >100-fold ~14-fold

Quantum Yield
Data not

available

~0.14 (Ca²⁺-

bound)[3]

~0.14 (Ca²⁺-

bound)[3]

~0.7 (Ca²⁺-

bound)[3]

Signal-to-Noise

Ratio (SNR)

Application

dependent

Application

dependent

Application

dependent

Application

dependent

¹The affinity of Calcium Orange for Ca²⁺ is dependent on temperature and pH.[2]

Experimental Protocols
Protocol 1: Preparation of Calcium Orange AM Stock
Solution

Reagents and Materials:

Calcium Orange, AM ester

Anhydrous Dimethyl Sulfoxide (DMSO)
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Procedure:

1. Allow the vial of Calcium Orange, AM to equilibrate to room temperature before opening.

2. Prepare a 1 mM stock solution by dissolving the contents of the vial in high-quality,

anhydrous DMSO. For example, dissolve 50 µg of Calcium Orange, AM in an appropriate

volume of DMSO to achieve a 1 mM concentration.

3. Vortex briefly to ensure the dye is fully dissolved.

4. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

5. Store the stock solution at -20°C, protected from light and moisture.

Protocol 2: Loading Adherent Cells with Calcium Orange
AM

Reagents and Materials:

Calcium Orange AM stock solution (1 mM in DMSO)

Pluronic® F-127 (20% w/v in DMSO)

Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

Cultured adherent cells on coverslips or in imaging dishes

Procedure:

1. Prepare a loading buffer by diluting the Calcium Orange AM stock solution into HBSS to a

final working concentration of 1-10 µM. The optimal concentration should be determined

empirically for each cell type.

2. To aid in the dispersion of the AM ester in the aqueous loading buffer, add an equal

volume of 20% Pluronic® F-127 to the Calcium Orange AM stock solution before diluting

it in the buffer.

3. Aspirate the culture medium from the cells.
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4. Wash the cells once with pre-warmed HBSS.

5. Add the Calcium Orange AM loading buffer to the cells and incubate for 30-60 minutes at

37°C and 5% CO₂.

6. After incubation, aspirate the loading buffer and wash the cells twice with pre-warmed

HBSS to remove any extracellular dye.

7. Add fresh, pre-warmed HBSS to the cells and incubate for an additional 30 minutes at

37°C to allow for complete de-esterification of the dye by intracellular esterases.

8. The cells are now ready for fluorescence imaging.

Protocol 3: Fluorescence Microscopy Imaging
Instrumentation:

An inverted fluorescence microscope equipped with a suitable light source (e.g., Xenon

arc lamp or laser), filter set, and a sensitive camera (e.g., sCMOS or EMCCD).

Imaging Parameters:

Excitation: Use an excitation wavelength of approximately 549 nm. A standard TRITC/Cy3

filter set is often suitable.

Emission: Detect the fluorescence emission at approximately 576 nm.

Image Acquisition: Acquire images at a suitable frame rate to capture the dynamics of the

calcium signal. Minimize exposure time and excitation light intensity to reduce

phototoxicity and photobleaching.

Data Analysis:

1. Define regions of interest (ROIs) over individual cells or subcellular compartments.

2. Measure the mean fluorescence intensity within each ROI over time.
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3. The change in fluorescence intensity (ΔF) is typically expressed as a ratio over the initial

baseline fluorescence (F₀), i.e., ΔF/F₀.

Troubleshooting
Low Fluorescence Signal:

Cause: Insufficient dye loading or cell death.

Solution: Increase the dye concentration or incubation time. Ensure cell viability

throughout the experiment.

High Background Fluorescence:

Cause: Incomplete removal of extracellular dye or autofluorescence.

Solution: Ensure thorough washing after dye loading. Acquire a background image from a

cell-free region and subtract it from the experimental images.

Dye Compartmentalization:

Cause: Rhodamine-based dyes like Calcium Orange can sometimes accumulate in

organelles such as mitochondria.

Solution: Lower the loading temperature (e.g., room temperature or 4°C) to reduce active

transport into organelles. Reduce the dye concentration and incubation time.
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Experimental workflow for using Calcium Orange AM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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